Cas no 5470-16-6 (N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide)

N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide structure
5470-16-6 structure
Product Name:N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide
CAS No:5470-16-6
MF:C17H17N3O6
MW:359.333384275436
CID:1593430
PubChem ID:135479472
Update Time:2025-04-21

N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide
    • STK667774
    • CCG-8520
    • N'-[(E)-(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]-2-(3-methylphenoxy)acetohydrazide
    • 5470-16-6
    • BIM-0020765.P001
    • AKOS001714557
    • Inchi: 1S/C17H17N3O6/c1-11-4-3-5-13(6-11)26-10-16(21)19-18-9-12-7-14(20(23)24)17(22)15(8-12)25-2/h3-9,22H,10H2,1-2H3,(H,19,21)/b18-9+
    • InChI Key: UZUFSCZHQMQTRI-GIJQJNRQSA-N
    • SMILES: O(CC(N/N=C/C1C=C(C(=C(C=1)[N+](=O)[O-])O)OC)=O)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 359.11181
  • Monoisotopic Mass: 359.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 123A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.36
  • Boiling Point: 491.7°C at 760 mmHg
  • Flash Point: 251.2°C
  • Refractive Index: 1.612
  • PSA: 119.8
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